Cas no 1219913-58-2 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide
• CAS No: 1219913-58-2
• MF: C₁₇H₂₀N₂O₃S₂
• MW: 364.482301712036
• CID: 6216390
• PubChem ID: 49677220
• Update Time: 2025-07-28

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide
• 1219913-58-2
• AKOS024526833
• VU0527483-1
• N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide
• N-[(1,1-dioxothiolan-3-yl)methyl]-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide
• F5882-4211
• N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide

• Inchi： 1S/C17H20N2O3S2/c1-12-15(23-17(19-12)14-5-3-2-4-6-14)9-16(20)18-10-13-7-8-24(21,22)11-13/h2-6,13H,7-11H2,1H3,(H,18,20)
• InChI Key： MYIFDSOPWNBFLI-UHFFFAOYSA-N
• SMILES： S1(CCC(CNC(CC2=C(C)N=C(C3C=CC=CC=3)S2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 364.09153485g/mol
• Monoisotopic Mass: 364.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide (CAS No. 1219913-58-2)

The compound N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide, identified by its CAS No. 1219913-58-2, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole ring and a sulfolane derivative, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on its applications in targeting specific enzymes and receptors, particularly in the context of inflammatory diseases and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. The N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide has garnered attention due to its potential role in modulating key biological pathways. For instance, its thiazole moiety is known to interact with protein kinases, which are critical targets in cancer therapy and autoimmune diseases. This aligns with the growing trend of exploring multi-target therapeutics to address complex diseases.

The synthesis and characterization of CAS No. 1219913-58-2 involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is essential for reproducible research outcomes. Additionally, its solubility and stability profiles have been optimized for in vitro and in vivo studies, making it a versatile tool for drug screening and mechanistic studies.

One of the most frequently searched questions in the context of N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide revolves around its bioavailability and pharmacokinetic properties. Preliminary studies suggest that the compound exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, which are crucial for its transition from bench to bedside. Researchers are also investigating its potential as a lead compound for developing next-generation therapeutics with improved efficacy and safety profiles.

The integration of artificial intelligence (AI) and machine learning (ML) in drug discovery has further accelerated the exploration of CAS No. 1219913-58-2. Computational models are being employed to predict its interactions with various biological targets, thereby reducing the time and cost associated with traditional high-throughput screening. This approach aligns with the broader industry shift toward data-driven drug development, which is a hot topic among researchers and investors alike.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases. Given the rising prevalence of conditions such as Alzheimer's and Parkinson's, there is a pressing need for innovative neuroprotective agents. The thiazole and sulfolane groups in N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide exhibit promising antioxidant and anti-inflammatory properties, which could be harnessed for neurotherapeutic applications.

In conclusion, N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide (CAS No. 1219913-58-2) represents a compelling area of research with broad implications for modern medicine. Its unique chemical structure, combined with its potential therapeutic applications, positions it as a valuable asset in the quest for innovative treatments. As the scientific community continues to unravel its mechanisms of action, this compound is poised to play a pivotal role in shaping the future of drug discovery and biomedical innovation.